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CAS No.: 7071-83-2
Cat. No.: B1299042
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In the landscape of modern synthetic chemistry and drug development, the strategic selection
of reactive intermediates is paramount. 9-Fluorenone-4-carbonyl chloride, CAS 7071-83-2,
emerges as a highly valuable, yet specialized, electrophilic reagent. Its rigid, planar fluorenone
core imparts unique fluorescent and electronic properties, while the acyl chloride functional
group provides a reactive handle for covalent modification of a diverse range of nucleophiles.

This guide provides an in-depth examination of 9-Fluorenone-4-carbonyl chloride, moving
beyond basic specifications to deliver field-proven insights for researchers, medicinal chemists,
and process development scientists. We will explore its fundamental properties, validated
synthetic routes, and its compelling applications as both a crucial building block in the
synthesis of bioactive molecules and as a fluorescent tagging agent for sensitive analytical
determinations. The causality behind experimental choices and the inherent logic of the
described protocols are emphasized to ensure both scientific integrity and practical utility.

Part 1: Core Physicochemical and Spectroscopic
Profile

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1299042#bc-rfq
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A thorough understanding of a reagent's physical and chemical properties is the bedrock of its
effective application. 9-Fluorenone-4-carbonyl chloride is a solid material whose reactivity is
intrinsically linked to its structure.

Physical and Chemical Properties

The key physical and safety data for 9-Fluorenone-4-carbonyl chloride are summarized
below. It is critical to note that as an acyl chloride, it is moisture-sensitive and corrosive,
causing severe skin burns and eye damage.[1] It is also suspected of causing cancer,
mandating that all handling be conducted within a chemical fume hood with appropriate
personal protective equipment (PPE).

Property Value Source(s)
CAS Number 7071-83-2

Molecular Formula C14H7CIO2 [1]
Molecular Weight 242.66 g/mol

Appearance Solid

Melting Point 139-141 °C

Purity Typically =297%

Storage Temperature 2-8°C, under inert gas

H314: Causes severe skin
Key Hazards burns and eye damage; H351:

Suspected of causing cancer

Solubility Profile (Proxy Data)

Specific quantitative solubility data for 9-Fluorenone-4-carbonyl chloride is not readily
available. However, data from its parent compound, 9-fluorenone, serves as an excellent proxy
for estimating its behavior in common organic solvents. The presence of the polar carbonyl
chloride group may slightly alter these values, but the general trends are expected to hold. Like
its parent, it is practically insoluble in water.[2]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://pubchem.ncbi.nlm.nih.gov/compound/9-Fluorenone-4-carbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/9-Fluorenone-4-carbonyl-chloride
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://en.wikipedia.org/wiki/Fluorenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mole Fraction Solubility of
Solvent 9-Fluorenone (x 10~2) at Source
318.15 K (45°C)

1,4-Dioxane 2.619 [3]
Acetone 1.630 [3]
Ethyl Acetate 1.471 [3]
Acetonitrile 0.505 [3]
Methanol 0.389 [3]
Ethanol 0.339 [3]
Toluene 0.274 [3]
Cyclohexane 0.022 [3]

This data provides a strong indication that the compound is most soluble in polar aprotic
solvents like dioxane and acetone, with moderate to low solubility in alcohols and poor
solubility in nonpolar aliphatic solvents.

Spectroscopic Signature

Characterization of 9-Fluorenone-4-carbonyl chloride and its derivatives relies on standard
spectroscopic techniques.

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by two key stretching vibrations. A
sharp, strong peak is expected in the range of 1780-1815 cm™1, characteristic of the C=0
stretch of the acyl chloride. A second strong peak, corresponding to the ketone C=0 stretch
on the fluorenone ring, should appear around 1710-1720 cm~*. The presence of both peaks
is a definitive indicator of the compound's integrity.[1]

e 13C NMR Spectroscopy: The carbon spectrum provides a clear map of the molecule's
framework. Key expected signals include the acyl chloride carbonyl carbon (~168-172 ppm),
the fluorenone ketonic carbonyl (~193 ppm), and a complex pattern of aromatic carbons
between 120-145 ppm.[1][4]
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e 'H NMR Spectroscopy: The proton NMR will show a complex multiplet pattern in the
aromatic region (~7.4-8.3 ppm) corresponding to the seven protons on the fluorenone ring
system.[5]

e Mass Spectrometry (MS): Electron impact (El) or electrospray ionization (ESI) will show a
clear molecular ion peak (M*) at m/z 242, along with a characteristic M+2 peak at m/z 244
with approximately one-third the intensity, confirming the presence of a single chlorine atom.
Common fragmentation patterns involve the loss of the chlorine radical (Cle) and the
subsequent loss of carbon monoxide (CO) from the acyl group.[1]

Part 2: Synthesis and Reactivity

The utility of 9-Fluorenone-4-carbonyl chloride begins with its synthesis. A robust and
scalable synthetic pathway is essential for its application in larger research and development
campaigns.

Synthesis Pathway

The synthesis is a two-step process starting from diphenic acid. The first step establishes the
core fluorenone ring system, and the second activates the carboxylic acid for subsequent
reactions.

Intramolecular
Diphenic Acid Conc. H2S0a4 Friedel-Crafts Acylation 9-Fluorenone-4- SOCIz or (COCI)2 Chlorination 9-Fluorenone-4-
p Heat (140°C) carboxylic Acid DMF (cat.), CH2Cl2 carbonyl Chloride

Click to download full resolution via product page
Caption: Synthetic route to 9-Fluorenone-4-carbonyl chloride.
Step 1: Synthesis of 9-Fluorenone-4-carboxylic Acid

This precursor is synthesized via an intramolecular Friedel-Crafts acylation of diphenic acid.
The use of concentrated sulfuric acid serves as both the solvent and the Lewis acid catalyst
required to promote the ring-closing acylation.

Experimental Protocol:[6]

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.scribd.com/document/927789356/9-Fluorenone-486-25-9-1H-NMR
https://pubchem.ncbi.nlm.nih.gov/compound/9-Fluorenone-4-carbonyl-chloride
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body-img#introduction-unveiling-a-versatile-electrophilic-reagent
https://www.benchchem.com/product/b1299042/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-electrophilic-reagent
https://prepchem.com/9-fluorenone-4-carboxylic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reaction Setup: To a flask equipped with a mechanical stirrer and heating mantle, add
diphenic acid (1.0 eq).

e Reagent Addition: Carefully add concentrated sulfuric acid (S.G. 1.84, ~2.5 mL per gram of
diphenic acid).

o Heating: Heat the reaction mixture to 140°C with vigorous stirring for approximately 35-40
minutes. The solution will turn a deep red color.

e Quenching: After cooling the solution, cautiously pour it into a large volume of distilled water
(=30 volumes) with stirring to precipitate the product.

 Purification: Collect the yellow precipitate by vacuum filtration. To remove residual sulfuric
acid, boil the solid in a large volume of water, filter, and repeat.

e Drying: Dry the resulting yellow solid. The 9-Fluorenone-4-carboxylic acid is typically of
sufficient purity (yields often >80%) to proceed to the next step without further purification.[6]

Step 2: Synthesis of 9-Fluorenone-4-carbonyl chloride

This is a standard conversion of a carboxylic acid to an acyl chloride. Thionyl chloride (SOCIz2)
or oxalyl chloride are the reagents of choice. Oxalyl chloride is often preferred as its byproducts
(CO, COz, HCI) are all gaseous, simplifying purification.[7][8] A catalytic amount of N,N-
dimethylformamide (DMF) is typically used to form the Vilsmeier reagent in situ, which is the
active catalytic species.

Representative Experimental Protocol: [based on 5, 19]

o Reaction Setup: In a flame-dried, two-necked flask under an inert atmosphere (N2 or Ar),
suspend 9-Fluorenone-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (CHzClz2).

o Catalyst Addition: Add a catalytic amount of DMF (e.g., 1-2 drops via syringe).

» Reagent Addition: Cool the suspension to 0°C in an ice bath. Add oxalyl chloride (1.3-1.5 eq)
dropwise via syringe. Vigorous gas evolution will be observed.
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e Reaction: Allow the mixture to warm to room temperature and stir for 1.5-3 hours, or until the
reaction mixture becomes a clear solution and gas evolution ceases.

o Work-up: Remove the solvent and excess reagent in vacuo. The resulting crude solid is the
desired 9-Fluorenone-4-carbonyl chloride. It should be used immediately or stored under
strict inert, anhydrous conditions to prevent hydrolysis back to the carboxylic acid.

Core Reactivity: Nucleophilic Acyl Substitution

The chemical utility of 9-Fluorenone-4-carbonyl chloride is dominated by the high
electrophilicity of the acyl chloride carbon. It readily undergoes nucleophilic acyl substitution
with a variety of nucleophiles, most notably primary and secondary amines, to form stable
amide bonds.

Note: A placeholder for chemical structure images is used in the DOT script above. In a final
document, these would be rendered chemical structures.

Caption: Nucleophilic acyl substitution mechanism.
The reaction proceeds via a two-stage addition-elimination mechanism.[9][10]

» Addition: The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the
acyl chloride. This breaks the C=0 1-bond, forming a tetrahedral intermediate with a
negative charge on the oxygen.

o Elimination: The tetrahedral intermediate is unstable and collapses. The C=0 double bond
reforms, and the chloride ion is ejected as it is an excellent leaving group. A second
equivalent of the amine (or a non-nucleophilic base like triethylamine) then removes the
proton from the nitrogen to yield the neutral amide product and an ammonium salt.

Part 3: Applications in Drug Development and
Analysis

The unique combination of a fluorescent core and a reactive handle makes 9-Fluorenone-4-
carbonyl chloride a dual-use tool for drug discovery professionals.

Synthesis of Bioactive Tilorone Analogues
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A compelling application is in the synthesis of novel carboxamides as analogues of the antiviral
and immunomodulatory drug, Tilorone.[11][12] Tilorone is a fluorenone-based DNA intercalator,
and modifying the substitution pattern allows for the exploration of new structure-activity
relationships (SAR). Researchers have successfully used 9-Fluorenone-4-carbonyl chloride
as the starting material to generate a library of 9-fluorenon-4-carboxamides with potential anti-
herpes (HSV-2) and cytokine-inducing activity.[11][13]

Experimental Protocol: Synthesis of 9-Fluorenon-4-carboxamides[13]

e Reaction Setup: Dissolve the desired primary or secondary amine (1.0 eq) and distilled
triethylamine (1.1 eq) in anhydrous dichloromethane (CH2Clz2) in a flask under an inert
atmosphere.

» Reagent Addition: Prepare a separate solution of 9-Fluorenone-4-carbonyl chloride (1.0
eq) in anhydrous CH2Cl2. Add this solution dropwise to the amine solution at room
temperature.

o Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, wash the reaction mixture sequentially with water, dilute HCI,
saturated NaHCOs solution, and finally, brine.

« Purification: Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate in vacuo.
The crude product can then be purified by flash column chromatography on silica gel or by
recrystallization to afford the final carboxamide product (yields typically 73-91%).[11]

This straightforward and high-yielding protocol demonstrates the utility of 9-Fluorenone-4-
carbonyl chloride as a reliable scaffold for building libraries of potential drug candidates for
biological screening.

Fluorescent Derivatizing Agent for Amino Acid Analysis

The inherent fluorescence of the fluorenone core makes 9-Fluorenone-4-carbonyl chloride
(FCC) an excellent derivatizing agent for the sensitive analysis of primary and secondary amino
acids by High-Performance Liquid Chromatography (HPLC).[14] The reaction, analogous to the
amide synthesis described above, covalently attaches the fluorescent tag to the amino acid.
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Causality and Field Insights:

e Why use a derivatizing agent? Most amino acids lack a strong chromophore, making them
difficult to detect at low concentrations using standard UV-Vis detectors. Attaching a
fluorescent tag like FCC allows for highly sensitive fluorescence detection, pushing detection
limits into the picomole range.[14]

o Why alkaline medium? The derivatization reaction requires the amino group of the amino
acid to be in its neutral, nucleophilic state (R-NH2), not its protonated, non-nucleophilic
ammonium state (R-NHs*). Conducting the reaction in a buffered alkaline solution (pH > 8.5)
ensures the amino group is deprotonated and available for reaction.[15][16]

¢ Advantages over FMOC: Studies have shown that under optimal HPLC conditions (using a
methanol-based mobile phase), FCC-derivatized amino acids can achieve better
chromatographic resolution on certain chiral stationary phases compared to derivatives
formed with the more common 9-fluorenylmethyl chloroformate (FMOC).[14] This superior
separation is crucial for the accurate quantification of enantiomeric mixtures (D- and L-amino
acids), a critical aspect in pharmaceutical quality control and biological research.

Conclusion

9-Fluorenone-4-carbonyl chloride is a potent and versatile reagent whose value extends
across the drug discovery pipeline. Its robust synthesis from readily available starting materials
makes it an accessible building block. For medicinal chemists, it serves as a key electrophilic
partner for constructing novel carboxamide libraries, as demonstrated by the successful
synthesis of bioactive tilorone analogues. For analytical scientists, its fluorescent properties
provide a powerful tool for the sensitive quantification and chiral separation of amino acids.
Proper handling with respect to its corrosive and moisture-sensitive nature is critical, but when
used with appropriate care, 9-Fluorenone-4-carbonyl chloride offers a reliable and effective
solution for a range of advanced chemical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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